Cas no 139057-63-9 (Benzenamine, 4-[(1-methylethyl)sulfonyl]-3-(trifluoromethyl)-)

• Product Name: Benzenamine, 4-[(1-methylethyl)sulfonyl]-3-(trifluoromethyl)-
• CAS No: 139057-63-9
• MF: C₁₀H₁₂F₃NO₂S
• MW: 267.267992019653
• CID: 1259631
• Update Time: 2024-08-04

Benzenamine, 4-[(1-methylethyl)sulfonyl]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(1-methylethyl)sulfonyl]-3-(trifluoromethyl)-

• Inchi： 1S/C10H12F3NO2S/c1-6(2)17(15,16)9-4-3-7(14)5-8(9)10(11,12)13/h3-6H,14H2,1-2H3
• InChI Key： RUQIKXHEZFNGPF-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(S(C(C)C)(=O)=O)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 267.05416

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 391.7±42.0 °C(Predicted)
• PSA: 60.16
• pka: 0.22±0.10(Predicted)